N-(2,4-dimethylphenyl)-8,9,10,11-tetrahydro[1]benzothieno[3,2-e][1,2,4]triazolo[1,5-c]pyrimidine-2-carboxamide

• Molecular Formula: C20H19N5OS
• Molecular Weight: 377.5 g/mol
• IUPAC Name: N-(2,4-dimethylphenyl)-10-thia-3,5,6,8-tetrazatetracyclo[7.7.0.02,6.011,16]hexadeca-1(9),2,4,7,11(16)-pentaene-4-carboxamide
• InChI: InChI=1S/C20H19N5OS/c1-11-7-8-14(12(2)9-11)22-19(26)17-23-18-16-13-5-3-4-6-15(13)27-20(16)21-10-25(18)24-17/h7-10H,3-6H2,1-2H3,(H,22,26)
• InChI Key: DCICMJBWDRAZPI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)NC(=O)C2=NN3C=NC4=C(C3=N2)C5=C(S4)CCCC5)C

Description

N-(2,4-dimethylphenyl)-8,9,10,11-tetrahydro1benzothieno[3,2-e][1,2,4]triazolo[1,5-c]pyrimidine-2-carboxamide is a complex heterocyclic compound. This compound is part of a broader class of triazolo[1,5-c]pyrimidines, which are known for their diverse biological activities and potential therapeutic applications. The unique structure of this compound, which includes a benzothieno ring fused with a triazolo[1,5-c]pyrimidine core, makes it a subject of interest in medicinal chemistry and pharmaceutical research.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of N-(2,4-dimethylphenyl)-8,9,10,11-tetrahydro1benzothieno[3,2-e][1,2,4]triazolo[1,5-c]pyrimidine-2-carboxamide can be achieved through various synthetic routes. One common method involves the cyclization of appropriate precursors under specific conditions. For instance, the use of enaminonitriles and benzohydrazides in a microwave-mediated, catalyst-free synthesis has been reported . This method involves a transamidation mechanism followed by nucleophilic addition with nitrile and subsequent condensation to yield the target compound in a short reaction time.

Industrial Production Methods: Industrial production of this compound would likely involve scaling up the laboratory synthesis methods. The use of microwave irradiation and eco-friendly conditions, as mentioned in the synthetic routes, could be adapted for industrial-scale production to ensure efficiency and sustainability.

Chemical Reactions Analysis

Types of Reactions: N-(2,4-dimethylphenyl)-8,9,10,11-tetrahydro1benzothieno[3,2-e][1,2,4]triazolo[1,5-c]pyrimidine-2-carboxamide undergoes various chemical reactions, including oxidation, reduction, and substitution reactions. These reactions are essential for modifying the compound to enhance its biological activity or to create derivatives with different properties.

Common Reagents and Conditions: Common reagents used in these reactions include oxidizing agents like potassium permanganate for oxidation reactions, reducing agents like sodium borohydride for reduction reactions, and halogenating agents for substitution reactions. The conditions for these reactions vary depending on the desired outcome, but they generally involve controlled temperatures and specific solvents to facilitate the reactions.

Major Products Formed: The major products formed from these reactions depend on the type of reaction and the reagents used. For example, oxidation reactions may yield hydroxylated derivatives, while reduction reactions could produce amine derivatives. Substitution reactions might result in halogenated or alkylated products.

Scientific Research Applications

N-(2,4-dimethylphenyl)-8,9,10,11-tetrahydro1benzothieno[3,2-e][1,2,4]triazolo[1,5-c]pyrimidine-2-carboxamide has several scientific research applications. It has been studied for its potential as a CDK2 inhibitor, which is an appealing target for cancer treatment . The compound’s ability to inhibit CDK2/cyclin A2 has shown promising results in inhibiting the growth of various cancer cell lines, making it a potential candidate for anticancer drug development.

In addition to its anticancer properties, this compound has applications in other fields such as material science, where it can be used in the development of light-emitting diodes and other electronic devices . Its unique structure and reactivity make it a versatile compound for various scientific research applications.

Mechanism of Action

The mechanism of action of N-(2,4-dimethylphenyl)-8,9,10,11-tetrahydro1benzothieno[3,2-e][1,2,4]triazolo[1,5-c]pyrimidine-2-carboxamide involves its interaction with specific molecular targets and pathways. As a CDK2 inhibitor, it binds to the active site of the CDK2/cyclin A2 complex, preventing the phosphorylation of target proteins necessary for cell cycle progression . This inhibition leads to cell cycle arrest and apoptosis in cancer cells, thereby exerting its anticancer effects.

Comparison with Similar Compounds

Similar Compounds: Similar compounds to N-(2,4-dimethylphenyl)-8,9,10,11-tetrahydro1benzothieno[3,2-e][1,2,4]triazolo[1,5-c]pyrimidine-2-carboxamide include other triazolo[1,5-c]pyrimidine derivatives and pyrazolo[4,3-e][1,2,4]triazolo[1,5-c]pyrimidines . These compounds share a similar core structure but may have different substituents that alter their biological activity and properties.

Uniqueness: The uniqueness of N-(2,4-dimethylphenyl)-8,9,10,11-tetrahydro1benzothieno[3,2-e][1,2,4]triazolo[1,5-c]pyrimidine-2-carboxamide lies in its specific substitution pattern and the presence of the benzothieno ring. This unique structure contributes to its distinct biological activity and potential therapeutic applications, setting it apart from other similar compounds.